4-amino-1-imino-1lambda6-thian-1-one dihydrochloride
Overview
Description
4-amino-1-imino-1lambda6-thian-1-one dihydrochloride, also known as 4-AIT, is an organic compound made up of an amino group, an imino group, and a thian-1-one ring. It is a water-soluble, pale yellow solid that is widely used in the laboratory for a variety of scientific purposes. It is also used in the synthesis of other compounds and in drug discovery and development.
Scientific Research Applications
4-amino-1-imino-1lambda6-thian-1-one dihydrochloride has many scientific research applications. It is used as a reagent in organic synthesis, as a catalyst in chemical reactions, and as a ligand in coordination chemistry. It is also used as a probe to study enzyme-substrate interactions, as a fluorescent probe to study membrane proteins, and as a fluorescent dye in cell biology. In addition, 4-amino-1-imino-1lambda6-thian-1-one dihydrochloride has been used in drug discovery and development, as a tool to study protein-protein interactions, and as a model for studying the structure and function of proteins.
Mechanism of Action
4-amino-1-imino-1lambda6-thian-1-one dihydrochloride is a small molecule that binds to proteins and enzymes, modulating their activity. It binds to the active site of enzymes, blocking the binding of other molecules and inhibiting their activity. It also binds to the active sites of other proteins, such as receptors and ion channels, modulating their activity. In addition, 4-amino-1-imino-1lambda6-thian-1-one dihydrochloride can interact with DNA and RNA, modulating gene expression.
Biochemical and Physiological Effects
4-amino-1-imino-1lambda6-thian-1-one dihydrochloride has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of a variety of enzymes, including proteases, phosphatases, and kinases. It has also been found to modulate the activity of ion channels and receptors, as well as to modulate gene expression. In addition, 4-amino-1-imino-1lambda6-thian-1-one dihydrochloride has been found to have anti-inflammatory, anti-oxidant, and anti-cancer activities.
Advantages and Limitations for Lab Experiments
4-amino-1-imino-1lambda6-thian-1-one dihydrochloride has several advantages for use in laboratory experiments. It is water-soluble and can be used in a variety of solvents. It is also stable over a wide range of pH values and temperatures. In addition, it is relatively inexpensive and can be easily synthesized. However, it is important to note that 4-amino-1-imino-1lambda6-thian-1-one dihydrochloride is toxic and should be handled with care.
Future Directions
There are a number of potential future directions for 4-amino-1-imino-1lambda6-thian-1-one dihydrochloride research. It could be used to develop new drugs for the treatment of diseases such as cancer and neurological disorders. It could also be used to study the structure and function of proteins and to develop new fluorescent probes for cell biology. In addition, 4-amino-1-imino-1lambda6-thian-1-one dihydrochloride could be used to develop new catalysts for organic synthesis and to study enzyme-substrate interactions. Finally, it could be used to study the effects of environmental pollutants on human health.
Synthesis Methods
4-amino-1-imino-1lambda6-thian-1-one dihydrochloride is synthesized by a multi-step process. The first step is to react an amine with a nitrile in an aqueous alkaline solution. This reaction produces an aldehyde which is then reacted with a thioamide in the presence of a base to form a thioester. The thioester is then oxidized to a thioketone, which is then reacted with hydrochloric acid to form 4-amino-1-imino-1lambda6-thian-1-one dihydrochloride. The reaction is usually carried out in a solvent such as methanol or ethanol, and the product is then isolated by crystallization or recrystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-amino-1-imino-1lambda6-thian-1-one dihydrochloride involves the reaction of 2-aminothiophenol with chloroacetyl chloride to form 2-chloro-N-(thiophen-2-yl)acetamide. This intermediate is then reacted with hydroxylamine hydrochloride to form 2-chloro-N-hydroxy-N-(thiophen-2-yl)acetamide. The final step involves the reaction of this intermediate with ammonium chloride to form 4-amino-1-imino-1lambda6-thian-1-one dihydrochloride.", "Starting Materials": [ "2-aminothiophenol", "chloroacetyl chloride", "hydroxylamine hydrochloride", "ammonium chloride" ], "Reaction": [ "Step 1: React 2-aminothiophenol with chloroacetyl chloride in the presence of a base such as triethylamine to form 2-chloro-N-(thiophen-2-yl)acetamide.", "Step 2: React 2-chloro-N-(thiophen-2-yl)acetamide with hydroxylamine hydrochloride in the presence of a base such as sodium carbonate to form 2-chloro-N-hydroxy-N-(thiophen-2-yl)acetamide.", "Step 3: React 2-chloro-N-hydroxy-N-(thiophen-2-yl)acetamide with ammonium chloride in the presence of a base such as sodium carbonate to form 4-amino-1-imino-1lambda6-thian-1-one dihydrochloride." ] } | |
CAS RN |
2624135-02-8 |
Molecular Formula |
C5H14Cl2N2OS |
Molecular Weight |
221.1 |
Purity |
95 |
Origin of Product |
United States |
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